Cas no 1038734-05-2 (N~1~-Benzyl-N~1~-ethyl-4-(trifluoromethyl)-1,2-benzenediamine)

• Product Name: N~1~-Benzyl-N~1~-ethyl-4-(trifluoromethyl)-1,2-benzenediamine
• CAS No: 1038734-05-2
• MF: C₁₆H₁₇F₃N₂
• MW: 294.314794301987
• CID: 4677755
• Update Time: 2025-06-12

N~1~-Benzyl-N~1~-ethyl-4-(trifluoromethyl)-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

• N~1~-Benzyl-N~1~-ethyl-4-(trifluoromethyl)-1,2-benzenediamine
• N1-Benzyl-N1-ethyl-4-(trifluoromethyl)benzene-1,2-diamine
• 1-N-benzyl-1-N-ethyl-4-(trifluoromethyl)benzene-1,2-diamine

• Inchi： 1S/C16H17F3N2/c1-2-21(11-12-6-4-3-5-7-12)15-9-8-13(10-14(15)20)16(17,18)19/h3-10H,2,11,20H2,1H3
• InChI Key： ACGHJAIFDHVKCV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)N(CC)CC1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 313
• Topological Polar Surface Area: 29.3

Additional information on N~1~-Benzyl-N~1~-ethyl-4-(trifluoromethyl)-1,2-benzenediamine

Recent Advances in the Study of N~1~-Benzyl-N~1~-ethyl-4-(trifluoromethyl)-1,2-benzenediamine (CAS: 1038734-05-2)

The compound N~1~-Benzyl-N~1~-ethyl-4-(trifluoromethyl)-1,2-benzenediamine (CAS: 1038734-05-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential mechanisms of action.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel pharmacologically active molecules. The presence of the trifluoromethyl group and the benzyl-ethyl substitution pattern on the diamine moiety contribute to its enhanced stability and bioavailability, making it a promising candidate for drug development. Researchers have successfully optimized synthetic routes to produce this compound with high yield and purity, which is crucial for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that N~1~-Benzyl-N~1~-ethyl-4-(trifluoromethyl)-1,2-benzenediamine exhibits notable activity against a range of biological targets. Preliminary data suggest its potential as an inhibitor of specific enzymes involved in inflammatory pathways, which could pave the way for the development of new anti-inflammatory agents. Additionally, its interaction with certain receptor proteins has been investigated, revealing promising binding affinities that warrant further exploration.

Mechanistic studies have begun to elucidate the compound's mode of action at the molecular level. Advanced spectroscopic techniques and computational modeling have provided insights into its conformational dynamics and interactions with biological macromolecules. These findings are instrumental in understanding how structural modifications could enhance its efficacy and selectivity.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as pharmacokinetics, toxicity profiles, and scalability of synthesis need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the therapeutic potential of this compound.

In conclusion, N~1~-Benzyl-N~1~-ethyl-4-(trifluoromethyl)-1,2-benzenediamine represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its biological activities and optimization of its chemical properties will be critical for its development into a viable therapeutic agent. This briefing underscores the importance of interdisciplinary approaches in advancing our understanding of this compound and its potential contributions to the field of chemical biology and drug discovery.